2,3-diamino-6-ethylpyrimidin-4(3H)-one

• IUPAC Name: 2,3-diamino-6-ethylpyrimidin-4-one
• InChI: InChI=1S/C6H10N4O/c1-2-4-3-5(11)10(8)6(7)9-4/h3H,2,8H2,1H3,(H2,7,9)
• InChI Key: ODCOMWHBXXRGTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N)N
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• CAS RN: 103109-36-0

Description

2,3-diamino-6-ethylpyrimidin-4(3H)-one, also known as EDA or Ethylenediamine-analog, is a highly reactive molecule that has been widely used in scientific research. It is a pyrimidine derivative that has been synthesized through various methods and has shown potential in a variety of applications.

Scientific Research Applications

1. Co-Crystal Salt Production and Stability Analysis

• DFT and Single-Crystal Investigation : A study by Ashfaq et al. (2020) focused on the production of a novel co-crystal salt involving a pyrimethamine derivative. They found it to be stable due to strong intracomplex hydrogen bonding and weak ring interactions.

2. Crystallographic Studies

• Hydrogen-Bonding Patterns : Research by Balasubramani et al. (2005) and Thanigaimani et al. (2010) looked at the hydrogen-bonding patterns in various pyrimethamine derivatives, providing insights into their molecular structures.

3. Corrosion Inhibition

• Corrosion Inhibitor Research : A study by Yıldız (2018) explored the use of a related compound, 2,4-diamino-6-hydroxypyrimidine, as a corrosion inhibitor for mild steel in acidic media.

4. Drug-Likeness and Binding Affinity

• Histamine Receptor Ligands : Sadek et al. (2014) Sadek et al. (2014) synthesized and evaluated a series of 2,4-diamino and triaminopyrimidine derivatives for their binding affinity to human histamine receptors, indicating their potential in drug development.

5. Antiviral Activity

• Substituted Pyrimidines for Antiviral Use : Research by Hocková et al. (2003) focused on the antiviral activity of 5-substituted 2,4-diaminopyrimidine derivatives, revealing potential applications in treating viral infections.

6. Bioactive Compound Design

• Biologically Active Compound Design : Erkin et al. (2021) Erkin et al. (2021) reviewed the design of biologically active compounds based on 2-aminopyrimidin-4(3H)-one and its derivatives, highlighting applications in antiviral, antileukemic, and anti-inflammatory drugs.